N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• InChI: InChI=1S/C21H20N4O3/c1-3-27-17-10-8-16(9-11-17)22-20(26)13-25-18-7-5-4-6-15(18)12-19(25)21-24-23-14(2)28-21/h4-12H,3,13H2,1-2H3,(H,22,26)
• InChI Key: GMIXSZAIPULGOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C=C2C4=NN=C(O4)C
• Molecular Formula: C21H20N4O3
• Molecular Weight: 376.4 g/mol

Description

N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide, also known as EOI, is a compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. EOI is a synthetic compound that is structurally similar to indomethacin, a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. EOI has been shown to possess promising pharmacological properties, and research is ongoing to explore its potential applications.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide is complex and involves multiple pathways. N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to inhibit the activity of COX-2, which leads to the reduction of prostaglandin synthesis and subsequent inflammation. N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has also been shown to interact with the CB1 receptor, which is involved in the regulation of pain perception and mood. The interaction with the A2A receptor suggests that N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide may have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. The inhibition of FAAH by N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide results in the elevation of endocannabinoid levels, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to possess a range of biochemical and physiological effects. In animal studies, N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to reduce pain and inflammation, as well as to improve cognitive function. N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has also been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and its purity can be easily controlled. N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to have a low toxicity profile, making it safe for use in animal studies. However, N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has some limitations for lab experiments. Its mechanism of action is complex and involves multiple pathways, making it difficult to study. N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide is also a relatively new compound, and more research is needed to fully understand its pharmacological properties.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide. One area of research is the development of N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide-based drugs for the treatment of pain and inflammation. Another area of research is the exploration of N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide's potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide and its interactions with various receptors and enzymes. Finally, more research is needed to explore the potential applications of N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide in other fields, such as biochemistry and pharmacology.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide involves the reaction of 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indole with 4-ethoxyphenylacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction proceeds under mild conditions and yields N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide as a white crystalline solid with a high purity.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to possess potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of new NSAIDs. In pharmacology, N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. This inhibition results in the reduction of inflammation and pain. In biochemistry, N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide has been shown to interact with various receptors and enzymes, including the cannabinoid receptor CB1, the adenosine receptor A2A, and the enzyme fatty acid amide hydrolase (FAAH). These interactions suggest that N-(4-ethoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide may have a broad range of pharmacological effects.